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Compound of Interest

Compound Name: Pegasus

Cat. No.: B039198 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in debugging

failed Pegasus workflow tasks.

Frequently Asked Questions (FAQs)
Q1: My Pegasus workflow has failed. Where do I start debugging?

A1: When a workflow fails, the first step is to use the pegasus-analyzer command-line tool.[1]

[2][3][4][5] This utility helps identify the failed jobs and provides their standard output and error

streams, which are crucial for pinpointing the root cause of the failure.[1][2]

Q2: How can I check the status of my running workflow?

A2: The pegasus-status command allows you to monitor the progress of your workflow in real-

time.[2][3][4][5] It provides a summary of the number of jobs in different states (e.g., running,

failed, successful) and can be set to refresh automatically.[2]

Q3: What is a "rescue DAG" and how is it useful?

A3: When a workflow fails, Pegasus can generate a "rescue DAG" (Directed Acyclic Graph).[2]

[5][6] This new workflow description only includes the tasks that did not complete successfully,

allowing you to resume the workflow from the point of failure without re-running completed

tasks.[2][6]
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Q4: My jobs are failing, but I don't see any error messages in the output files. What should I

do?

A4: By default, all jobs in Pegasus are launched via the kickstart process, which captures

detailed runtime provenance information, including the job's exit code.[1][6] Even if the

standard output and error are empty, pegasus-analyzer will show the exit code. A non-zero exit

code indicates a failure, and you can investigate the job's wrapper script and the execution

environment on the worker node for clues.[7]

Q5: Some of my tasks are very short and the overhead seems high. How can I optimize this?

A5: For workflows with many short-running tasks, the overhead of scheduling and data transfer

can be significant.[8] Pegasus offers a feature called "job clustering" which groups multiple

small jobs into a single larger job, reducing overhead and improving efficiency.[8]

Troubleshooting Guides
Issue 1: Identifying the Cause of a Failed Job
Symptom: The pegasus-status command shows that one or more jobs have failed.

Troubleshooting Protocol:

Run pegasus-analyzer: Open a terminal and execute the following command, replacing

[workflow_directory] with the path to your workflow's submission directory:

Examine the Output: The output of pegasus-analyzer will provide a summary of failed jobs,

including their job IDs and the locations of their output and error files.[1][2] It will also display

the standard error and standard output of the failed jobs.[1][2]

Analyze Error Messages: Carefully review the error messages. Common issues include:

"File not found" errors, indicating problems with input data staging.

"Permission denied" errors, suggesting issues with file permissions on the execution site.

Application-specific errors, which will require knowledge of the scientific code being

executed.
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Inspect Kickstart Records: The output of pegasus-analyzer includes information from the

kickstart records, such as the job's exit code and resource usage. A non-zero exit code

confirms a failure.[9][10]

Issue 2: Workflow Fails with Data Transfer Errors
Symptom: The workflow fails, and the error messages in the failed job's output point to issues

with accessing or transferring input files.

Troubleshooting Protocol:

Verify Replica Catalog: Pegasus uses a Replica Catalog to locate input files.[1] Ensure that

the physical file locations (PFNs) in your replica catalog are correct and accessible from the

execution sites.

Check File Permissions: Verify that the user running the workflow has the necessary read

permissions for the input files and write permissions for the output directories on the remote

systems.

Test Data Transfer Manually: If possible, try to manually transfer the problematic input files to

the execution site using the same protocol that Pegasus is configured to use (e.g., GridFTP,

SCP). This can help isolate network or firewall issues.

Examine Staging Job Logs: Pegasus creates special "stage-in" jobs to transfer data.[1] If

these jobs fail, their logs will contain specific error messages related to the data transfer

process. Use pegasus-analyzer to inspect the output of these staging jobs.

Key Debugging Tools Summary
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Tool Description Key Features

pegasus-analyzer

A command-line utility to

debug a failed workflow.[1][2]

[3][4][5]

Identifies failed jobs, displays

their standard output and error,

and provides a summary of the

workflow status.[1][2]

pegasus-status

A command-line tool to monitor

the status of a running

workflow.[2][3][4][5]

Shows the number of jobs in

various states (e.g., running,

idle, failed) and can operate in

a "watch" mode for continuous

updates.[2]

pegasus-statistics

A tool to gather and display

statistics about a completed

workflow.[1][3][6]

Provides information on job

runtimes, wait times, and

overall workflow performance.

[11]

pegasus-kickstart

A wrapper that launches jobs

and captures provenance data.

[1][6]

Records the job's exit code,

resource usage, and standard

output/error, which is

invaluable for debugging.[9]

pegasus-remove
A command to stop and

remove a running workflow.[3]

Useful for cleaning up a

workflow that is misbehaving

or no longer needed.

Pegasus Debugging Workflow
The following diagram illustrates the general workflow for debugging a failed Pegasus task.
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Caption: A flowchart of the Pegasus workflow debugging process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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